Cas no 2094312-52-2 (8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 2094312-52-2
• MF: C₉H₁₀BrClFN
• MW: 266.53780412674
• MDL: MFCD30730454
• CID: 4637338
• PubChem ID: 126809477
• Update Time: 2025-05-26

8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride
• Z2692095171
• 8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• Z2686318307
• MFCD30730454
• AKOS033982929
• 2094312-52-2
• EN300-321589
• 8-bromo-6-fluoro-1,2,3,4-tetrahydroisoquinolinehydrochloride
• F98106
• 8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride

• MDL： MFCD30730454
• Inchi： 1S/C9H9BrFN.ClH/c10-9-4-7(11)3-6-1-2-12-5-8(6)9;/h3-4,12H,1-2,5H2;1H
• InChI Key： QBQFXHKWMBNVJU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1CNCC2)F.Cl

Computed Properties

• Exact Mass: 264.96692g/mol
• Monoisotopic Mass: 264.96692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on 8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride

Comprehensive Analysis of 8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 2094312-52-2): Properties, Applications, and Research Insights

The compound 8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 2094312-52-2) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This tetrahydroisoquinoline derivative, characterized by the presence of bromo and fluoro substituents, serves as a versatile intermediate in organic synthesis and drug discovery. Researchers are increasingly exploring its role in modulating biological targets, particularly in neurological and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for halogenated tetrahydroisoquinolines has surged, driven by their utility in designing kinase inhibitors and GPCR modulators. The 8-Bromo-6-fluoro substitution pattern in this compound enhances its reactivity and binding affinity, making it valuable for structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry confirm its high purity (>98%), a critical factor for reproducibility in preclinical research. This aligns with the growing emphasis on quality control in synthetic chemistry, a frequently searched topic among pharmaceutical professionals.

From a synthetic perspective, 8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride exemplifies modern green chemistry principles. Its preparation often involves catalytic hydrogenation and selective halogenation, minimizing hazardous byproducts—a response to the industry’s focus on sustainable methodologies. The hydrochloride salt form improves solubility, addressing a common challenge in drug formulation, another hot topic in AI-driven drug development queries. Stability studies under varying pH and temperature conditions further support its suitability for long-term storage.

The compound’s mechanism of action is frequently discussed in forums exploring central nervous system (CNS) drug design. Its tetrahydroisoquinoline core mimics endogenous neurotransmitters, while the bromo-fluoro modifications allow for targeted interactions with receptors like adrenergic or dopaminergic systems. Such specificity resonates with the precision medicine paradigm, where researchers often search for "selective receptor modulators" or "scaffold hopping strategies." Computational modeling studies highlight its potential as a lead compound for neurodegenerative diseases, though clinical validation remains ongoing.

Beyond pharmacology, CAS No. 2094312-52-2 finds applications in material science, particularly in developing fluorescent probes due to its aromatic system. This dual utility in life sciences and materials research positions it as a cross-disciplinary tool, reflecting the convergence trend in scientific searches. Safety data sheets emphasize standard laboratory handling protocols, ensuring compliance with global chemical safety standards—a recurring concern in academic and industrial searches.

In conclusion, 8-Bromo-6-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride represents a compelling case study in modern medicinal chemistry. Its structural ingenuity, coupled with broad applicability, addresses multiple user queries ranging from "heterocyclic compound synthesis" to "CNS-targeted drug discovery." As research progresses, this compound is poised to contribute to breakthroughs in both therapeutic and diagnostic fields, underscoring the importance of specialty chemicals in advancing scientific frontiers.